Cas no 823189-02-2 (4-(azidomethyl)-2,6-dichloropyridine)

• Product Name: 4-(azidomethyl)-2,6-dichloropyridine
• CAS No: 823189-02-2
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• MDL: MFCD24457124
• CID: 695185
• PubChem ID: 71419494
• Update Time: 2025-11-02

4-(azidomethyl)-2,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(azidomethyl)-2,6-dichloro-
• 4-(azidomethyl)-2,6-dichloropyridine
• SCHEMBL16532760
• DTXSID70838736
• EN300-1965135
• 823189-02-2

• MDL： MFCD24457124
• Inchi： 1S/C6H4Cl2N4/c7-5-1-4(3-10-12-9)2-6(8)11-5/h1-2H,3H2
• InChI Key： JEIPWTSCQHHAFP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 201.9813015g/mol
• Monoisotopic Mass: 201.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-(azidomethyl)-2,6-dichloropyridine

Comprehensive Guide to 4-(azidomethyl)-2,6-dichloropyridine (CAS No. 823189-02-2): Properties, Applications, and Market Insights

4-(azidomethyl)-2,6-dichloropyridine (CAS No. 823189-02-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine ring substituted with chlorine atoms at the 2 and 6 positions and an azidomethyl group at the 4 position. Its unique structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The chemical properties of 4-(azidomethyl)-2,6-dichloropyridine include a molecular weight of 217.03 g/mol and a molecular formula of C6H4Cl2N4. The presence of both chlorine and azide functional groups enhances its reactivity, making it a versatile building block in organic synthesis. Researchers often utilize this compound in click chemistry reactions, a popular topic in modern synthetic chemistry due to its efficiency and selectivity. The azide group, in particular, is pivotal for bioorthogonal chemistry, a technique widely used in bioconjugation and labeling applications.

In the pharmaceutical industry, 4-(azidomethyl)-2,6-dichloropyridine serves as a precursor for the development of novel therapeutic agents. Its structural motifs are commonly found in molecules targeting central nervous system (CNS) disorders and infectious diseases. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in cancer research. The compound's ability to undergo facile modifications allows medicinal chemists to explore diverse pharmacophores, addressing unmet medical needs.

Beyond pharmaceuticals, CAS 823189-02-2 finds applications in agrochemicals. Its derivatives exhibit promising pesticidal activity, contributing to the development of next-generation crop protection agents. With the growing demand for sustainable agriculture, researchers are investigating eco-friendly variants of such compounds to minimize environmental impact. This aligns with the global trend toward green chemistry, a frequently searched topic among scientists and policymakers.

The market for 4-(azidomethyl)-2,6-dichloropyridine is expanding, driven by its utility in high-value industries. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet rising demand. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring the compound meets stringent purity standards. As the chemical industry embraces digital transformation, AI-driven platforms are being employed to optimize synthetic routes, another trending subject in the field.

Safety and handling of 4-(azidomethyl)-2,6-dichloropyridine require adherence to standard laboratory protocols. While not classified as a hazardous material, proper storage conditions—such as refrigeration and protection from light—are recommended to maintain stability. Researchers often inquire about storage guidelines for azide compounds, emphasizing the need for clear, accessible information in technical documentation.

In summary, 4-(azidomethyl)-2,6-dichloropyridine (CAS No. 823189-02-2) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and materials science. Its relevance to cutting-edge research areas like click chemistry and bioorthogonal labeling ensures sustained interest from the scientific community. As innovation continues, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainability.